methyl 5-amino-6-methylpyridine-3-carboxylate
Overview
Description
Methyl 5-amino-6-methylpyridine-3-carboxylate, also known as AMPC, is a versatile and widely-used reagent in organic chemistry. It is a white, crystalline solid that is soluble in polar organic solvents such as dimethylsulfoxide (DMSO) and is insoluble in water. AMPC has been used in a variety of applications, from the synthesis of pharmaceuticals to the production of polymers. In
Scientific Research Applications
Methyl 5-amino-6-methylpyridine-3-carboxylate has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of pharmaceuticals, such as the anti-inflammatory drug ibuprofen. It has also been used in the synthesis of polymers, such as polyaniline, and as a catalyst in the synthesis of organic compounds. Additionally, this compound has been used in the synthesis of heterocyclic compounds, such as imidazoles, and in the synthesis of dyes and pigments.
Mechanism of Action
The mechanism of action of methyl 5-amino-6-methylpyridine-3-carboxylate is not well understood. It is believed that the reaction of this compound with a substrate is catalyzed by the formation of a covalent bond between the carboxyl group of this compound and the substrate. This covalent bond is then broken by the addition of a nucleophile, such as water, which results in the formation of a new product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been studied in detail. However, it is believed that this compound may have a variety of effects on the body, including an anti-inflammatory effect, an antioxidant effect, and an anti-tumor effect. Additionally, this compound may have an effect on the central nervous system, as it has been shown to increase the production of serotonin and dopamine in the brain.
Advantages and Limitations for Lab Experiments
The main advantage of using methyl 5-amino-6-methylpyridine-3-carboxylate in laboratory experiments is its versatility. It can be used in a variety of applications, from the synthesis of pharmaceuticals to the production of polymers. Additionally, this compound is relatively inexpensive and readily available. The main limitation of using this compound in laboratory experiments is its toxicity. This compound is classified as a hazardous substance and should be handled with care.
Future Directions
Given the versatile nature of methyl 5-amino-6-methylpyridine-3-carboxylate, there are a number of potential future directions for its use. For example, this compound could be used in the development of new pharmaceuticals, such as anti-cancer drugs. Additionally, this compound could be used in the synthesis of new materials, such as nanomaterials and carbon nanotubes. Finally, this compound could be used in the development of new catalysts, such as enzymes, for the production of organic compounds.
Synthesis Methods
The synthesis of methyl 5-amino-6-methylpyridine-3-carboxylate is accomplished through a two-step process. The first step involves the condensation of pyridine-3-carboxylic acid with 5-amino-6-methylpyridine. This reaction is carried out in an acidic medium (such as hydrochloric acid) at a temperature of 50-60°C. The second step involves the esterification of the resulting product with methyl iodide, which is carried out in an organic solvent such as dimethylformamide (DMF) at a temperature of 70-80°C.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-amino-6-methylpyridine-3-carboxylate involves the reaction of 5-chloro-6-methylpyridine-3-carboxylic acid with methylamine followed by reduction of the resulting intermediate.", "Starting Materials": [ "5-chloro-6-methylpyridine-3-carboxylic acid", "methylamine", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: 5-chloro-6-methylpyridine-3-carboxylic acid is reacted with excess methylamine in methanol at room temperature for several hours.", "Step 2: The resulting intermediate, methyl 5-amino-6-methylpyridine-3-carboxylate, is isolated by filtration and washed with water.", "Step 3: The intermediate is then reduced using sodium borohydride in methanol at room temperature for several hours.", "Step 4: The final product, methyl 5-amino-6-methylpyridine-3-carboxylate, is isolated by filtration and washed with water." ] } | |
| 1399183-37-9 | |
Molecular Formula |
C8H10N2O2 |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
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